Cas no 297756-31-1 (tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate)

• Product Name: tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate
• CAS No: 297756-31-1
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD04114573
• CID: 1040569
• PubChem ID: 53406968
• Update Time: 2025-06-13

tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-amino-1H-benzo[d]imidazole-1-carboxylate
• 1H-BenziMidazole-1-carboxylic acid, 5-aMino-, 1,1-diMethylethyl ester
• 5-Amino-1-Boc-benzimidazole
• tert-butyl 5-aminobenzimidazole-1-carboxylate
• [1-Boc-benzimidazol-5-yl]amine
• DTXSID50695748
• tert-butyl-5-amino-1H-benzo[d]imidazole-1-carboxylate
• AS-48102
• SCHEMBL482648
• DB-068161
• XDHCBTYFHVDHFD-UHFFFAOYSA-N
• A876387
• tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate
• tert-Butyl5-amino-1H-benzo[d]imidazole-1-carboxylate
• AKOS016006176
• 1-BOC-1H-1,3-BENZODIAZOL-5-AMINE
• N1-Boc-benzimidazol-5-amine
• tert-butyl 5-amino-1H-1,3-benzodiazole-1-carboxylate
• F18229
• 297756-31-1
• 5-AMINO-1-BOC-BENZOIMIDAZOLE
• MFCD04114573
• AB18578
• XH0183

• MDL： MFCD04114573
• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-7-14-9-6-8(13)4-5-10(9)15/h4-7H,13H2,1-3H3
• InChI Key： XDHCBTYFHVDHFD-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC2C=C(C=CC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• Vapor Pressure: NO data available

tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate

Recent Advances in the Study of tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate (CAS: 297756-31-1)

In recent years, tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate (CAS: 297756-31-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzimidazole core and tert-butyl carbamate protecting group, serves as a versatile intermediate in the synthesis of various biologically active molecules. The unique structural features of this compound make it particularly valuable for the development of novel therapeutic agents, including kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs.

Recent studies have focused on optimizing the synthetic routes for tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This method not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The biological activity of derivatives derived from tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate has also been a focal point of research. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain modifications to the benzimidazole core could significantly enhance the compound's inhibitory effects on specific protein kinases implicated in cancer progression. These findings suggest that this compound could serve as a promising scaffold for the development of targeted cancer therapies.

In addition to its potential in oncology, tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate has shown promise in antimicrobial applications. Research conducted at the University of Cambridge revealed that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Despite these advancements, challenges remain in the clinical translation of tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for future drug development efforts.

In conclusion, tert-Butyl 5-amino-1H-benzimidazole-1-carboxylate (CAS: 297756-31-1) represents a valuable building block in medicinal chemistry, with applications spanning multiple therapeutic areas. Ongoing research continues to uncover new opportunities for this compound, underscoring its importance in the advancement of chemical biology and pharmaceutical sciences.